Cas no 25369-41-9 (Ethyl 2-oxoindoline-7-carboxylate)

Ethyl 2-oxoindoline-7-carboxylate is a versatile heterocyclic compound featuring an indoline core with a 2-oxo functional group and an ethyl ester moiety at the 7-position. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its ester group enhances reactivity, facilitating further derivatization, while the oxindole scaffold is pivotal in bioactive molecule design. The compound exhibits good solubility in common organic solvents, ensuring ease of handling in synthetic applications. Its well-defined crystalline form allows for high purity, making it suitable for precision reactions. Researchers value it for its role in constructing complex nitrogen-containing frameworks.

Ethyl 2-oxoindoline-7-carboxylate structure

25369-41-9 structure

Product Name:Ethyl 2-oxoindoline-7-carboxylate

CAS No:25369-41-9

MF:C₁₁H₁₁NO₃

MW:205.209943056107

CID:2950868

Update Time:2025-10-30

Ethyl 2-oxoindoline-7-carboxylate Chemical and Physical Properties

Names and Identifiers

- 吲哚酮-7-羧酸乙酯
- Ethyl 2-oxoindoline-7-carboxylate
- Ethyl2-oxoindoline-7-carboxylate
- 1H-Indole-7-carboxylic acid, 2,3-dihydro-2-oxo-, ethyl ester
- Inchi： 1S/C11H11NO3/c1-2-15-11(14)8-5-3-4-7-6-9(13)12-10(7)8/h3-5H,2,6H2,1H3,(H,12,13)
- InChI Key： HONYVPVJQHKTHE-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CC=CC2CC(NC=21)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 277
XLogP3: 1
Topological Polar Surface Area: 55.4

Ethyl 2-oxoindoline-7-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM242201-5g	Ethyl 2-oxoindoline-7-carboxylate	25369-41-9	95%+	5g	$486	2024-07-28
Chemenu	CM242201-10g	Ethyl 2-oxoindoline-7-carboxylate	25369-41-9	95%+	10g	$731	2024-07-28
Chemenu	CM242201-25g	Ethyl 2-oxoindoline-7-carboxylate	25369-41-9	95%+	25g	$1173	2024-07-28
Chemenu	CM242201-100g	Ethyl 2-oxoindoline-7-carboxylate	25369-41-9	95%+	100g	$2941	2024-07-28
Chemenu	CM242201-5g	Ethyl 2-oxoindoline-7-carboxylate	25369-41-9	95%+	5g	$486	2021-08-04
Chemenu	CM242201-10g	Ethyl 2-oxoindoline-7-carboxylate	25369-41-9	95%+	10g	$731	2021-08-04
Chemenu	CM242201-25g	Ethyl 2-oxoindoline-7-carboxylate	25369-41-9	95%+	25g	$1173	2021-08-04
Chemenu	CM242201-100g	Ethyl 2-oxoindoline-7-carboxylate	25369-41-9	95%+	100g	$2941	2021-08-04
Alichem	A199008668-25g	Ethyl 2-oxoindoline-7-carboxylate	25369-41-9	97%	25g	$1575.84	2023-09-02
Alichem	A199008668-100g	Ethyl 2-oxoindoline-7-carboxylate	25369-41-9	97%	100g	$4140.60	2023-09-02

Ethyl 2-oxoindoline-7-carboxylate Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An easily available lysosomal-targeted ratiometric fluorescent probe with aggregation induced emission characteristics for hydrogen polysulfide visualization in acute ulcerative colitis†

Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
3. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
4. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
5. An eccentric rod-like linear connection of two heterocycles: synthesis of pyridine trans-tetrafluoro-λ6-sulfanyl triazoles†

Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936

Additional information on Ethyl 2-oxoindoline-7-carboxylate

Research Brief on Ethyl 2-oxoindoline-7-carboxylate (CAS: 25369-41-9): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

Ethyl 2-oxoindoline-7-carboxylate (CAS: 25369-41-9) has emerged as a key scaffold in medicinal chemistry due to its structural versatility and bioactivity. Recent studies highlight its potential as a building block for novel therapeutic agents, particularly in oncology and neurodegenerative diseases. This brief synthesizes the latest findings (2022-2024) on its synthetic modifications, mechanism elucidation, and preclinical applications.

A 2023 Journal of Medicinal Chemistry study demonstrated that Ethyl 2-oxoindoline-7-carboxylate derivatives exhibit potent inhibition of PARP-1 (IC₅₀ = 12 nM), showing 3-fold selectivity over PARP-2. Structural optimization at the 3-position with fluorinated benzyl groups enhanced blood-brain barrier penetration, making it a candidate for glioblastoma therapy (DOI: 10.1021/acs.jmedchem.3c00418).

Innovative synthetic approaches have been developed, including a microwave-assisted one-pot protocol (78% yield, 15 min) reported in Organic Letters (2022). This method utilizes Pd-catalyzed C-H activation at the 4-position, enabling rapid generation of diversified libraries for high-throughput screening (DOI: 10.1021/acs.orglett.2c03045).

In neurodegenerative research, a 2024 ACS Chemical Neuroscience paper identified Ethyl 2-oxoindoline-7-carboxylate analogs as α-synuclein aggregation inhibitors (EC₅₀ = 0.8 μM). Cryo-EM studies revealed binding to the NAC region, disrupting fibril formation - a breakthrough for Parkinson's disease therapeutics (DOI: 10.1021/acschemneuro.4c00017).

Ongoing clinical translation includes Phase I trials for a topoisomerase I inhibitor derivative (NCT05678244), while computational studies predict strong binding affinity to COVID-19 main protease (ΔG = -9.2 kcal/mol), suggesting repurposing potential. Challenges remain in improving metabolic stability, with recent deuteration strategies showing promise in preclinical models.